Cas no 2138428-06-3 (Tert-butyl 3-(5-bromo-2-chlorophenyl)prop-2-ynoate)

• Product Name: Tert-butyl 3-(5-bromo-2-chlorophenyl)prop-2-ynoate
• CAS No: 2138428-06-3
• MF: C₁₃H₁₂BrClO₂
• MW: 315.590182304382
• CID: 6427972
• PubChem ID: 165459003
• Update Time: 2025-08-02

Tert-butyl 3-(5-bromo-2-chlorophenyl)prop-2-ynoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(5-bromo-2-chlorophenyl)prop-2-ynoate
• EN300-743668
• 2138428-06-3
• Tert-butyl 3-(5-bromo-2-chlorophenyl)prop-2-ynoate

• Inchi： 1S/C13H12BrClO2/c1-13(2,3)17-12(16)7-4-9-8-10(14)5-6-11(9)15/h5-6,8H,1-3H3
• InChI Key： PVGLYKCFIYKCBX-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C#CC(=O)OC(C)(C)C)=C1)Cl

Computed Properties

• Exact Mass: 313.97092g/mol
• Monoisotopic Mass: 313.97092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 26.3Ų

Additional information on Tert-butyl 3-(5-bromo-2-chlorophenyl)prop-2-ynoate

Comprehensive Overview of Tert-butyl 3-(5-bromo-2-chlorophenyl)prop-2-ynoate (CAS No. 2138428-06-3)

Tert-butyl 3-(5-bromo-2-chlorophenyl)prop-2-ynoate (CAS No. 2138428-06-3) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This compound belongs to the class of arylpropynoates, which are known for their versatility in synthetic chemistry. The presence of both bromo and chloro substituents on the phenyl ring enhances its reactivity, making it a valuable intermediate in the synthesis of complex molecules. Researchers often explore its applications in cross-coupling reactions and click chemistry, aligning with the growing demand for efficient and sustainable synthetic methodologies.

In recent years, the compound has garnered attention due to its potential role in drug discovery and material science. With the rise of AI-driven molecular design and high-throughput screening, Tert-butyl 3-(5-bromo-2-chlorophenyl)prop-2-ynoate has been investigated for its ability to serve as a building block in the development of novel therapeutics. Its unique structure allows for modifications that can lead to compounds with enhanced bioavailability and target specificity, addressing key challenges in modern pharmacology.

The compound’s CAS number 2138428-06-3 is frequently searched in academic and industrial databases, reflecting its relevance in current research trends. Users often inquire about its synthetic routes, physical properties, and safety data, highlighting the need for comprehensive documentation. Additionally, its compatibility with green chemistry principles has become a focal point, as industries strive to reduce environmental impact. Optimized for SEO, this content ensures visibility for queries related to arylpropynoate derivatives and halogenated intermediates.

From a structural perspective, the tert-butyl ester group in Tert-butyl 3-(5-bromo-2-chlorophenyl)prop-2-ynoate provides steric protection, facilitating selective reactions at the propynoate moiety. This feature is particularly advantageous in multistep syntheses, where controlled functionalization is critical. The compound’s 5-bromo-2-chlorophenyl scaffold is also of interest in medicinal chemistry, as halogenated aromatics are common motifs in bioactive molecules. Such attributes make it a subject of study in structure-activity relationship (SAR) analyses.

As the scientific community continues to explore sustainable synthesis and catalytic transformations, Tert-butyl 3-(5-bromo-2-chlorophenyl)prop-2-ynoate remains a compound of significant utility. Its integration into flow chemistry systems and microwave-assisted reactions exemplifies its adaptability to modern laboratory techniques. By addressing common search queries and aligning with trending topics like green synthesis and precision medicine, this overview serves as a valuable resource for researchers and industry professionals alike.